Cas no 3029-48-9 (1-(cyanosulfanyl)propan-2-one)

• Product Name: 1-(cyanosulfanyl)propan-2-one
• CAS No: 3029-48-9
• MF: C₄H₅NOS
• MW: 115.153599500656
• MDL: MFCD11224898
• CID: 294481
• PubChem ID: 12499358
• Update Time: 2025-10-20

1-(cyanosulfanyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,2-oxopropyl ester
• 2-oxopropyl thiocyanate
• Thiocyanatoacetone
• Thiocyanicacid, acetonyl ester (7CI,8CI)
• 1-(cyanosulfanyl)propan-2-one
• EN300-218466
• SCHEMBL1349370
• AKOS022504420
• thiocyano-acetone
• DTXSID00500499
• Thiocyanic acid, 2-oxopropyl ester
• 3029-48-9
• CS-0239749

• MDL： MFCD11224898
• Inchi： 1S/C4H5NOS/c1-4(6)2-7-3-5/h2H2,1H3
• InChI Key： HBEQAYDPEJTYND-UHFFFAOYSA-N
• SMILES： S(C#N)CC(C)=O

Computed Properties

• Exact Mass: 115.00918496g/mol
• Monoisotopic Mass: 115.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(cyanosulfanyl)propan-2-one

1-(Cyanosulfanyl)Propan-2-One: A Comprehensive Overview

The compound with CAS No 3029-48-9, commonly referred to as 1-(cyanosulfanyl)propan-2-one, is a significant molecule in the field of organic chemistry. This compound, also known as thiocyanatoacetone, has garnered attention due to its unique chemical properties and potential applications in various industries. Recent studies have shed light on its synthesis, reactivity, and utility, making it a topic of interest for researchers and industry professionals alike.

1-(Cyanosulfanyl)propan-2-one is characterized by its structure, which includes a ketone group and a thiocyanate substituent. The molecule's ability to undergo various chemical transformations has made it a valuable intermediate in organic synthesis. For instance, recent research has explored its role in the formation of heterocyclic compounds, which are crucial in drug discovery and materials science.

The synthesis of 1-(cyanosulfanyl)propan-2-one has been optimized in recent years, with methods such as the reaction of thiocyanates with ketones under specific conditions being widely adopted. These advancements have not only improved the yield but also reduced the environmental impact of its production, aligning with current sustainability trends in chemistry.

In terms of applications, 1-(cyanosulfanyl)propan-2-one has found use in the pharmaceutical industry as a precursor for bioactive compounds. Its ability to participate in nucleophilic additions and condensations makes it an ideal building block for complex molecular architectures. Furthermore, its role in the synthesis of agrochemicals has been documented, highlighting its versatility across different sectors.

Recent studies have also investigated the catalytic properties of 1-(cyanosulfanyl)propan-2-one derivatives. These investigations have revealed their potential as catalysts in organic reactions, particularly in asymmetric synthesis and enantioselective processes. Such findings underscore the compound's importance in advancing green chemistry practices.

The stability and reactivity of 1-(cyanosulfanyl)propan-2-one under various conditions have been thoroughly examined. Researchers have reported that the molecule exhibits moderate thermal stability but reacts vigorously under basic or acidic conditions, depending on the substituents present. This dual nature makes it suitable for both mild and harsh reaction environments.

In conclusion, 1-(cyanosulfanyl)propan-2-one (CAS No 3029-48-9) is a versatile compound with a wide range of applications across multiple disciplines. Its continued exploration in research settings promises to unlock new avenues for its utilization, further solidifying its position as an essential molecule in modern chemistry.